Cas no 772-55-4 (urea, 1-(p-fluorophenyl)-3-methyl-)

• Product Name: urea, 1-(p-fluorophenyl)-3-methyl-
• CAS No: 772-55-4
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 861988
• PubChem ID: 96348
• Update Time: 2025-04-19

urea, 1-(p-fluorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• urea, 1-(p-fluorophenyl)-3-methyl-
• 1-(4-fluorophenyl)-3-methylurea
• 1-Methyl-3-(4-fluorophenyl)urea
• 1-(p-Fluorophenyl)-3-methylurea
• N-(4-fluorophenyl)-N'-methyl-urea
• N-(4-Fluorphenyl)-N'-methylharnstoff
• N-Methyl-N'-(4-fluorophenyl)urea
• N-Methyl-N'-< 4-fluor-phenyl> -harnstoff
• SCHEMBL7951644
• 772-55-4
• NSC-69426
• AKOS024390058
• MGVNYJAWTVSWFD-UHFFFAOYSA-N
• N-(4-Fluorophenyl)-N'-methylurea
• DTXSID10227948
• NSC69426
• BRN 2718771
• NSC 69426
• Z55293762

• Inchi： 1S/C8H9FN2O/c1-10-8(12)11-7-4-2-6(9)3-5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： MGVNYJAWTVSWFD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(NC)=O

Computed Properties

• Exact Mass: 168.06997
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 2.04090